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Compound of Interest

Compound Name: MK-2 Dye

Cat. No.: B12055920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties

of the organic dye MK-2, a prominent carbazole-based sensitizer used in dye-sensitized solar

cells (DSSCs). This document outlines its key spectral characteristics, including absorption and

emission profiles, molar extinction coefficient, fluorescence quantum yield, and fluorescence

lifetime. Detailed experimental protocols for the characterization of these properties are also

provided, alongside a visual workflow to guide researchers in their own analyses.

Core Photophysical Data of MK-2 Dye
The photophysical properties of MK-2 dye are significantly influenced by the solvent

environment. The following tables summarize the key quantitative data for MK-2 in various

organic solvents, providing a comparative view of its behavior in different polar and non-polar

media.
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Solvent
Absorption Max (λ_abs)
(nm)

Molar Extinction
Coefficient (ε) (M⁻¹cm⁻¹)

Toluene 495 38,400

Tetrahydrofuran (THF) 480 Not Reported

Acetonitrile Not Reported Not Reported

Dichloromethane (DCM) Not Reported Not Reported

Ethanol (EtOH) Not Reported Not Reported

Table 1: Absorption Properties of MK-2 Dye in Various Solvents. The absorption maximum of

MK-2 shows a dependence on solvent polarity. The molar extinction coefficient in a 20:80

tetrahydrofuran-toluene mixture has been reported to be 38,400 M⁻¹cm⁻¹ at 480 nm[1].

Solvent
Emission Max
(λ_em) (nm)

Fluorescence
Quantum Yield
(Φ_F)

Fluorescence
Lifetime (τ) (ns)

Toluene 642 0.08 1.1

Dichloromethane

(DCM)
Not Reported 0.03 0.5

Acetonitrile (ACN) Not Reported 0.02 0.3

Ethanol (EtOH) Not Reported 0.02 0.3

Table 2: Fluorescence Properties of MK-2 Dye in Various Solvents. The fluorescence emission

maximum, quantum yield, and lifetime of MK-2 are solvent-dependent, with a noticeable

decrease in quantum yield and lifetime in more polar solvents[1].

Experimental Protocols
The following sections detail the methodologies for characterizing the photophysical properties

of MK-2 dye.
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UV-Vis Absorption Spectroscopy
This protocol outlines the procedure for determining the absorption spectrum and molar

extinction coefficient of MK-2 dye.

Objective: To measure the absorbance of MK-2 dye in a specific solvent and calculate its molar

extinction coefficient.

Materials:

MK-2 dye

Spectroscopic grade solvents (e.g., Toluene, THF)

Volumetric flasks

Micropipettes

Quartz cuvettes (1 cm path length)

UV-Vis spectrophotometer

Procedure:

Solution Preparation: Prepare a stock solution of MK-2 dye of a known concentration (e.g., 1

x 10⁻⁴ M) in the desired solvent. From the stock solution, prepare a series of dilutions of

varying concentrations (e.g., 1 x 10⁻⁶ M to 1 x 10⁻⁵ M).

Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up for

at least 30 minutes.

Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank. Place

the cuvette in the spectrophotometer and record a baseline spectrum.

Sample Measurement: Rinse the cuvette with a small amount of the most dilute MK-2

solution, then fill the cuvette with the solution. Place the cuvette in the spectrophotometer

and record the absorption spectrum over a relevant wavelength range (e.g., 300-800 nm).
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Repeat for all concentrations: Repeat step 4 for all prepared dilutions, moving from the

lowest to the highest concentration.

Data Analysis:

Identify the wavelength of maximum absorbance (λ_max).

Using the Beer-Lambert law (A = εcl), plot absorbance at λ_max versus concentration.

The molar extinction coefficient (ε) can be calculated from the slope of the resulting linear

fit (slope = εl, where l is the path length of the cuvette, typically 1 cm).

Steady-State Fluorescence Spectroscopy
This protocol describes the measurement of the fluorescence emission spectrum of MK-2 dye.

Objective: To determine the fluorescence emission maximum of MK-2 dye in a specific solvent.

Materials:

MK-2 dye solutions of known concentration (as prepared for UV-Vis spectroscopy)

Quartz fluorescence cuvettes (1 cm path length)

Spectrofluorometer

Procedure:

Spectrofluorometer Setup: Turn on the spectrofluorometer and allow the lamp to warm up.

Set the excitation wavelength to the λ_max determined from the absorption spectrum.

Blank Measurement: Fill a cuvette with the pure solvent and record a blank emission

spectrum to account for any background fluorescence or Raman scattering.

Sample Measurement: Use a dilute solution of MK-2 with an absorbance of less than 0.1 at

the excitation wavelength to avoid inner filter effects. Place the cuvette in the

spectrofluorometer and record the emission spectrum. The emission is typically collected at

a 90-degree angle to the excitation beam.
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Data Analysis: Identify the wavelength of maximum fluorescence emission (λ_em).

Fluorescence Quantum Yield Measurement
(Comparative Method)
This protocol details the determination of the fluorescence quantum yield of MK-2 dye relative

to a known standard.

Objective: To calculate the fluorescence quantum yield (Φ_F) of MK-2 dye.

Materials:

MK-2 dye solutions of varying concentrations (absorbance < 0.1)

A standard fluorophore with a known quantum yield in the same solvent (e.g., Rhodamine

6G in ethanol, Φ_F = 0.95)

Solutions of the standard fluorophore of varying concentrations (absorbance < 0.1)

UV-Vis spectrophotometer

Spectrofluorometer

Procedure:

Absorption Spectra: Record the absorption spectra of all MK-2 and standard solutions.

Emission Spectra: Record the fluorescence emission spectra of all MK-2 and standard

solutions using the same excitation wavelength for both the sample and the standard.

Ensure the excitation wavelength is one where both the sample and standard have

significant absorbance.

Data Analysis:

Integrate the area under the emission spectrum for each solution.

Plot the integrated fluorescence intensity versus absorbance for both the MK-2 dye and

the standard.
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The fluorescence quantum yield of the MK-2 dye (Φ_F,sample) can be calculated using

the following equation:

Φ_F,sample = Φ_F,standard * (m_sample / m_standard) * (η_sample² / η_standard²)

where:

Φ_F,standard is the quantum yield of the standard.

m_sample and m_standard are the slopes of the linear fits of integrated fluorescence

intensity versus absorbance for the sample and standard, respectively.

η_sample and η_standard are the refractive indices of the solvents used for the sample

and standard, respectively.

Fluorescence Lifetime Measurement (Time-Correlated
Single Photon Counting - TCSPC)
This protocol outlines the measurement of the fluorescence lifetime of MK-2 dye using the

TCSPC technique.

Objective: To determine the fluorescence lifetime (τ) of MK-2 dye.

Materials:

Dilute solution of MK-2 dye (absorbance < 0.1)

Pulsed light source (e.g., picosecond laser diode) with a high repetition rate

Fast single-photon detector (e.g., photomultiplier tube - PMT, or single-photon avalanche

diode - SPAD)

TCSPC electronics

Data acquisition and analysis software

Procedure:
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Instrument Setup:

Set the excitation wavelength of the pulsed light source to the λ_max of the MK-2 dye.

Set the emission wavelength on the detector to the λ_em of the MK-2 dye.

Optimize the instrument parameters, including the repetition rate of the light source and

the collection time, to obtain a sufficient number of photon counts for statistical analysis.

Instrument Response Function (IRF) Measurement: Measure the IRF of the system by using

a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) in place of the

sample. This records the temporal profile of the excitation pulse as detected by the system.

Sample Measurement: Replace the scattering solution with the MK-2 dye solution and

acquire the fluorescence decay data. The electronics measure the time difference between

the excitation pulse and the arrival of the first emitted photon. This process is repeated

thousands or millions of times to build up a histogram of photon arrival times.

Data Analysis:

The raw fluorescence decay data is a convolution of the true fluorescence decay and the

IRF.

Use deconvolution software to fit the experimental decay data with one or more

exponential decay functions, taking the measured IRF into account.

The fluorescence lifetime (τ) is the time constant of the exponential decay that best fits the

data. For a single exponential decay, the intensity (I) as a function of time (t) is given by:

I(t) = I₀ * exp(-t/τ), where I₀ is the initial intensity.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the comprehensive photophysical

characterization of MK-2 dye.
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Caption: Workflow for the photophysical characterization of MK-2 dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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